2-(4-((Methylamino)methyl)thiazol-2-yl)propan-2-ol

• IUPAC Name: 2-[4-(methylaminomethyl)-1,3-thiazol-2-yl]propan-2-ol
• InChI: InChI=1S/C8H14N2OS/c1-8(2,11)7-10-6(4-9-3)5-12-7/h5,9,11H,4H2,1-3H3
• InChI Key: QXDSMGBSRJCUTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC(=CS1)CNC)O
• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol

Description

“2-(4-((Methylamino)methyl)thiazol-2-yl)propan-2-ol” is a chemical compound with the molecular formula C8H14N2OS. It is also known by other names such as Cobicistat Impurity HCl.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a ring structure consisting of three carbon atoms, one nitrogen atom, and one sulfur atom. The compound also contains a methylamino group and a propan-2-ol group.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 186.28 g/mol. It has a topological polar surface area of 73.4 Ų, indicating its polarity. The compound has a complexity of 152, as computed by Cactvs 3.4.6.11.

Scientific Research Applications

Pharmaceutical Research

. .

ANDA and DMF Filing

. .

Quality Control

. .

Method Validation

.

Stability Studies

.

Identification of Unknown Impurities

. .

Assessment of Genotoxic Potential

.

Analytical Method Development

.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, such as its antifungal properties. Additionally, more research could be done to understand its synthesis and chemical reactions.

Mechanism of Action

Target of Action

Cobicistat Impurity HCl, also known as 2-[4-(methylaminomethyl)-1,3-thiazol-2-yl]propan-2-ol, primarily targets cytochrome P450 3A (CYP3A) isoforms . These are enzymes that play a crucial role in the metabolism of a wide variety of substances, including many drugs .

Mode of Action

Cobicistat acts as a mechanism-based inhibitor of CYP3A isoforms . It inhibits the CYP3A-mediated metabolism, which increases the systemic exposure of coadministered agents that are metabolized by CYP3A enzymes . This enables increased anti-viral activity at a lower dosage .

Biochemical Pathways

The primary biochemical pathway affected by Cobicistat is the metabolism of drugs in the body. By inhibiting CYP3A enzymes, Cobicistat prevents the breakdown of certain drugs, allowing them to remain in the system longer and exert their effects more effectively .

Pharmacokinetics

As a cyp3a inhibitor, it is known to affect the metabolism of other drugs, potentially increasing their bioavailability .

Result of Action

The primary result of Cobicistat’s action is the increased systemic exposure of coadministered agents that are metabolized by CYP3A enzymes . This can lead to more effective treatment outcomes and a decreased side effect profile .

Action Environment

The action of Cobicistat can be influenced by various environmental factors. For instance, the presence of other drugs that are metabolized by CYP3A enzymes can affect its efficacy . Additionally, individual variations in CYP3A enzyme levels can impact the effectiveness of Cobicistat .